Cas no 622851-66-5 (1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-)
622851-66-5 structure
Product Name:1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
CAS No:622851-66-5
MF:C19H20O6
MW:344.358506202698
CID:450829
PubChem ID:9997593
Update Time:2025-04-19
1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
- 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)propan-1-one
- DTXSID70433947
- 622851-66-5
- LMPK12120551
- 2',4',6'-Trimethoxy-3,4-methylenedioxydihydrochalcone
-
- Inchi: 1S/C19H20O6/c1-21-13-9-17(22-2)19(18(10-13)23-3)14(20)6-4-12-5-7-15-16(8-12)25-11-24-15/h5,7-10H,4,6,11H2,1-3H3
- InChI Key: LWJGUEYGORYCIG-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CCC(C1C(=CC(=CC=1OC)OC)OC)=O
Computed Properties
- Exact Mass: 344.126
- Monoisotopic Mass: 344.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.22
1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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